Cas no 16508-41-1 (1,3-Propanediol,2-chloro-2-methyl-)

1,3-Propanediol,2-chloro-2-methyl- structure
16508-41-1 structure
Product Name:1,3-Propanediol,2-chloro-2-methyl-
CAS No:16508-41-1
MF:C4H9ClO2
MW:124.566060781479
CID:211239
PubChem ID:263021
Update Time:2025-04-19

1,3-Propanediol,2-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-chloro-2-methyl-
    • 2-chloro-2-methylpropane-1,3-diol
    • 1,3-Propanediol,2-chloro-2-methyl
    • 2-chloro-2-methyl-propane-1,3-diol
    • NSC-97177
    • DTXSID40294582
    • 16508-41-1
    • NSC97177
    • Inchi: 1S/C4H9ClO2/c1-4(5,2-6)3-7/h6-7H,2-3H2,1H3
    • InChI Key: ADLUGNJUDCDWIK-UHFFFAOYSA-N
    • SMILES: ClC(C)(CO)CO

Computed Properties

  • Exact Mass: 124.02900
  • Monoisotopic Mass: 124.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 51.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.233
  • Boiling Point: 244.3°Cat760mmHg
  • Flash Point: 101.5°C
  • Refractive Index: 1.475
  • PSA: 40.46000
  • LogP: -0.03150
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